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Compound of Interest

Compound Name: 3,3-Dimethoxypentane

Cat. No.: B1624265 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on 3,3-dimethoxypentane,

a valuable acetal in organic synthesis. This document details its chemical and physical

properties, commercial availability, and key experimental protocols for its application as a

protecting group for the carbonyl functionality of 3-pentanone.

Core Chemical Data
3,3-Dimethoxypentane, also known as 3-pentanone dimethyl acetal, is a stable and effective

protecting group for the ketone 3-pentanone. Its structure and fundamental properties are

summarized below.
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Property Value Reference

Molecular Formula C7H16O2 [1][2]

Molecular Weight 132.20 g/mol [1]

CAS Number 25636-49-1 [1][2]

Appearance Colorless liquid

Boiling Point 59 °C at 63 Torr [2]

Density 0.863 g/cm³ at 25 °C [2]

InChIKey
FJQRXCXLFNBLDO-

UHFFFAOYSA-N
[1]

Canonical SMILES CCC(CC)(OC)OC [1]

Commercial Suppliers
3,3-Dimethoxypentane is commercially available from various chemical suppliers catering to

the research and development sector. The typical purity offered is ≥99%. While prices and

packaging sizes vary, the following companies are notable suppliers:

Supplier Purity Notes

Sigma-Aldrich Inquire Laboratory chemicals

TCI America >98.0% (GC) Building Blocks, Ethers

Alfa Aesar Inquire

LookChem 99% [2]

ChemicalBook Inquire

Experimental Protocols
The primary application of 3,3-dimethoxypentane in a research context is as a protecting

group for the carbonyl group of 3-pentanone. The following protocols provide detailed

methodologies for the formation (protection) and cleavage (deprotection) of this acetal.
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Protocol 1: Synthesis of 3,3-Dimethoxypentane
(Protection of 3-Pentanone)
This procedure outlines the acid-catalyzed reaction of 3-pentanone with trimethyl orthoformate

to yield 3,3-dimethoxypentane.

Materials:

3-Pentanone (1.0 eq)

Trimethyl orthoformate (1.2 eq)

Methanol (anhydrous, as solvent)

p-Toluenesulfonic acid (catalytic amount, e.g., 0.01 eq)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 3-pentanone in anhydrous methanol in a round-bottom flask, add trimethyl

orthoformate.

Add a catalytic amount of p-toluenesulfonic acid to the mixture.
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Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography (GC).

Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate

solution.

Remove the methanol under reduced pressure using a rotary evaporator.

Extract the aqueous residue with a suitable organic solvent (e.g., diethyl ether or ethyl

acetate) three times.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to yield crude 3,3-dimethoxypentane.

Purify the product by distillation if necessary.

Protocol 2: Deprotection of 3,3-Dimethoxypentane to 3-
Pentanone
This protocol describes the acid-catalyzed hydrolysis of 3,3-dimethoxypentane to regenerate

3-pentanone.

Materials:

3,3-Dimethoxypentane (1.0 eq)

Acetone-water mixture (e.g., 10:1 v/v)

Hydrochloric acid (catalytic amount, e.g., 1 M solution)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous sodium sulfate
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Round-bottom flask

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Procedure:

Dissolve 3,3-dimethoxypentane in an acetone-water mixture in a round-bottom flask.

Add a catalytic amount of hydrochloric acid.

Stir the reaction mixture at room temperature and monitor the reaction by TLC or GC.

Once the reaction is complete, neutralize the acid by the careful addition of saturated

aqueous sodium bicarbonate solution until effervescence ceases.

Remove the acetone under reduced pressure.

Extract the aqueous residue with an organic solvent (e.g., diethyl ether) three times.

Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

Filter and concentrate the organic layer under reduced pressure to obtain 3-pentanone. The

product can be purified further by distillation if required.

Reaction Workflow Visualization
The following diagram illustrates the protection-deprotection sequence involving 3-pentanone

and 3,3-dimethoxypentane.
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Caption: Protection of 3-pentanone as 3,3-dimethoxypentane and its subsequent

deprotection.

Safety Information
3,3-Dimethoxypentane is a flammable liquid and vapor.[1] It can cause skin and serious eye

irritation, and may cause respiratory irritation.[1] Always handle this chemical in a well-

ventilated fume hood and wear appropriate personal protective equipment (PPE), including

safety goggles, gloves, and a lab coat. For detailed safety information, consult the Safety Data

Sheet (SDS) from the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3,3-Dimethoxypentane | C7H16O2 | CID 9920396 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 3,3-diMethoxypentane｜25636-49-1｜lookchem [lookchem.com]

To cite this document: BenchChem. [A Technical Guide to 3,3-Dimethoxypentane for
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624265#commercial-suppliers-of-3-3-
dimethoxypentane-for-research]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1624265?utm_src=pdf-body-img
https://www.benchchem.com/product/b1624265?utm_src=pdf-body
https://www.benchchem.com/product/b1624265?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethoxypentane
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethoxypentane
https://www.benchchem.com/product/b1624265?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3_3-Dimethoxypentane
https://www.lookchem.com/ProductWholeProperty_LCPL986907.htm
https://www.benchchem.com/product/b1624265#commercial-suppliers-of-3-3-dimethoxypentane-for-research
https://www.benchchem.com/product/b1624265#commercial-suppliers-of-3-3-dimethoxypentane-for-research
https://www.benchchem.com/product/b1624265#commercial-suppliers-of-3-3-dimethoxypentane-for-research
https://www.benchchem.com/product/b1624265#commercial-suppliers-of-3-3-dimethoxypentane-for-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1624265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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